Cas no 2171740-17-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid
• CAS No: 2171740-17-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6143182
• PubChem ID: 165813745
• Update Time: 2025-06-27

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-methylcyclopentyl)carbamoyl]propanoic acid
• EN300-1488343
• 2171740-17-1

• Inchi： 1S/C25H28N2O5/c1-15-10-11-16(12-15)26-24(30)22(13-23(28)29)27-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： XYGSQSLHVPQETA-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C)C1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic Acid (CAS No. 2171740-17-1)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid, with the CAS number 2171740-17-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and a cyclopentyl group, both of which contribute to its unique chemical and biological properties.

The fluorenyl group, specifically the 9H-fluoren-9-yl moiety, is a prominent feature in this molecule. Fluorene derivatives are widely recognized for their excellent photophysical properties, making them valuable in applications ranging from organic light-emitting diodes (OLEDs) to bioimaging probes. In the context of pharmaceuticals, the fluorenyl group can enhance the metabolic stability and binding affinity of drug candidates, thereby improving their pharmacokinetic profiles. The methoxycarbonyl (MOC) protecting group on the amino function further underscores the compound's utility in peptide and protein synthesis, where it serves as a stable and removable protecting group.

The presence of the 3-methylcyclopentyl group adds another layer of complexity to this compound. Cyclopentyl rings are known for their conformational flexibility and ability to mimic bulky side chains in biological systems. This structural motif can influence both the solubility and binding interactions of the molecule, making it a valuable component in drug design. The carbamoylpropanoic acid moiety at one end of the molecule introduces a carboxylic acid function, which can participate in various chemical reactions such as esterification or amidation, further expanding its synthetic utility.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid. Molecular docking studies have shown that this compound exhibits potential binding interactions with several target proteins, including enzymes and receptors relevant to neurological disorders. The fluorenyl group's ability to engage in π-stacking interactions with aromatic residues in proteins may enhance its binding affinity, while the cyclopentyl group can occupy hydrophobic pockets within the binding site.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it may possess mild inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. The protective nature of the MOC group allows for selective deprotection under mild acidic conditions, facilitating its integration into larger peptidomimetic libraries for high-throughput screening. This adaptability makes it an attractive scaffold for medicinal chemists seeking novel therapeutic agents.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the formation of the fluorenylmethoxycarbonylamide intermediate, followed by ring-closing metathesis to introduce the cyclopentyl moiety. Advances in transition metal catalysis have enabled more efficient and selective reactions, reducing byproduct formation and improving overall yields. These synthetic strategies are critical for producing complex molecules with high purity and scalability.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a promising candidate for use in materials science, particularly in the development of functional polymers and liquid crystals. The fluorenyl group's luminescent properties could be exploited in creating light-emitting materials or sensors, while the cyclopentyl ring can contribute to thermal stability and mechanical strength.

Ongoing research is exploring novel derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid to enhance its biological activity and therapeutic potential. By modifying substituents on the fluorenyl or cyclopentyl groups, researchers aim to fine-tune their interactions with biological targets. Additionally, exploring different protecting group strategies could lead to more efficient synthetic routes and improved yields.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, guiding medicinal chemists in designing next-generation compounds. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to streamline drug development processes.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylcyclopentyl)carbamoylpropanoic acid (CAS No. 2171740-17-1) represents a fascinating example of how complex molecular structures can be leveraged for pharmaceutical applications. Its unique combination of functional groups offers versatility in synthetic chemistry and potential therapeutic benefits across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in both academic research and industrial drug development.